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A comprehensive overview of the history, technological advancements, and core components
of the Chairside Economical Restoration of Esthetic Ceramics (CEREC) system.

Introduction

Since its inception, Chairside Economical Restoration of Esthetic Ceramics (CEREC) has
revolutionized restorative dentistry by enabling the fabrication of all-ceramic dental restorations
in a single patient visit. This technology integrates computer-aided design (CAD) and
computer-aided manufacturing (CAM) to create inlays, onlays, crowns, and veneers with high
precision and aesthetic quality. This technical guide provides an in-depth exploration of the
history, development, and core technological components of the CEREC system, tailored for
researchers, scientists, and drug development professionals interested in advanced dental
materials and technologies.

A Journey Through Time: The History and
Development of CEREC
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The concept of chairside CAD/CAM dentistry was pioneered in the early 1980s by Dr. Werner
Mormann and Dr. Marco Brandestini at the University of Zurich.[1][2][3][4] Their vision was to
overcome the limitations of traditional restorative methods, which required multiple
appointments and laboratory involvement.[5][6] The first CEREC restoration was placed in
1985, marking a significant milestone in digital dentistry.[1][3][5]

Siemens acquired the license for CEREC in 1986 and launched the first commercial unit,
CEREC 1, in 1987.[1] This initial system, however, was limited to producing inlays and had a
2D software interface.[7] Over the decades, the technology has undergone significant
evolution, with continuous improvements in hardware, software, and materials. In 1997, the
dental division of Siemens became Sirona Dental Systems, which has since merged with
Dentsply to form Dentsply Sirona, the current manufacturer of the CEREC system.[1]

Key milestones in the development of CEREC technology are outlined below:

e 1980: Development of the CEREC process begins at the University of Zurich.[1]

e 1985: The first patient is treated with a CEREC restoration.[1][3][5]

e 1987: Launch of CEREC 1 by Siemens.[1]

e 1994: Introduction of CEREC 2, with the capability to fabricate crowns.

e 2000: Release of CEREC 3, featuring a Windows-based software.[1]

e 2003: The advent of 3D software, providing a more intuitive design process.[1][8]

e 2009: Launch of the Bluecam intraoral scanner, utilizing blue light for enhanced precision.[1]

e 2012: Introduction of the Omnicam, the first powder-free color intraoral scanner.[1]

e 2019: Release of the Primescan intraoral scanner, offering a high level of accuracy and
speed.[1]

e 2020: Introduction of the Primemill, a high-speed milling unit.[1]

e 2022: Integration with the DS Core cloud-based platform.[1]
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Core Technology: A Deeper Dive

The CEREC system comprises three core components: the intraoral scanner for digital
impression acquisition, the CAD software for restoration design, and the CAM milling unit for
fabrication.

Intraoral Scanners: Capturing the Digital Impression

The evolution of intraoral scanners is central to the advancement of the CEREC system. These
devices capture precise three-dimensional images of the prepared tooth and surrounding
dentition, eliminating the need for conventional impression materials.

Table 1: Technical Specifications and Performance of CEREC Intraoral Scanners

Scanner Powder Data Reported Reported
. Technolo . Color o o
Generatio Requirem . Acquisiti Trueness Precision
gy Scanning
n ent on Rate (um) (um)
Blue Light
Bluecam Yes No 9.6-16.3 24-93
LED
_ White Light
Omnicam No Yes 21.7-45.2 16.2
LED
High-
Upto1l
] frequency o
Primescan No Yes million 3D 12.3-38 10-46.14
contrast _
] points/sec
analysis

Data compiled from multiple in-vitro studies. Accuracy values can vary based on experimental

setup and methodology.

CAD Software: The Art of Digital Design

The CEREC software is the brain of the system, transforming the 3D scan data into a virtual

model for restoration design. The software has evolved from a 2D interface to a sophisticated

3D platform with artificial intelligence (Al) and machine learning capabilities.

Key features of modern CEREC software include:
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e Biojaw Algorithm: This feature uses biostatistical data to generate a patient-specific initial
restoration proposal based on the morphology of the scanned teeth.

o Automatic Margin Detection: Al-powered algorithms assist in the automatic identification of
the preparation margin, which can be manually refined by the clinician.

« Virtual Articulator: This tool simulates the patient's jaw movements, allowing for the functional
design of the restoration's occlusal surface to ensure proper bite and avoid interferences.

« Intuitive User Interface: The software guides the user through a streamlined five-phase
workflow: administration, acquisition, model, design, and manufacture.

CAM Milling Units: From Digital Design to Physical
Restoration

The milling unit is the manufacturing component of the CEREC system, carving the designed
restoration from a solid block of ceramic or composite material. The evolution of milling units
has focused on increasing speed, precision, and the range of processable materials.

Table 2: Technical Specifications and Performance of CEREC Milling Units
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Milling Time  Milling
L . Number of . Wet/Dry Supported
Milling Unit (Single Accuracy . .
Motors Milling Materials
Crown) (um)

Feldspathic
ceramics,
~15-20 Leucite-
CEREC 3 2 ) - Wet ]
minutes reinforced
glass-

ceramics

Glass-
ceramics,
CEREC MC . Lithium
2 ~11 minutes + 25 Wet/Dry o
X disilicate,
Zirconia,

Polymers

Glass-
ceramics,
CEREC MC ~8-12 Lithium
4 ) +25 Wet/Dry o
XL minutes disilicate,
Zirconia,

Polymers

Glass-

ceramics,
~5-12

) Lithium
CEREC minutes o
] ] 4 ) o - Wet/Dry disilicate,
Primemill (Zirconia in ) )
) Zirconia,
~5 min)
Polymers,

Composites

Experimental Protocols for Performance Validation

The accuracy and efficacy of the CEREC system have been extensively validated through
numerous in-vitro and in-vivo studies. A common experimental protocol for evaluating the
accuracy of intraoral scanners involves the following steps:
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Reference Model Fabrication: A standardized master model with prepared teeth is fabricated.

Reference Scan: The master model is scanned with a high-precision industrial or laboratory
scanner to create a reference dataset (STL file).

Intraoral Scanning: The master model is scanned multiple times with the intraoral scanner
being tested.

Data Superimposition: The STL files generated from the intraoral scans are superimposed
onto the reference dataset using specialized 3D analysis software.

Accuracy Measurement: The software calculates the deviations between the test and
reference scans to determine the trueness (closeness to the actual value) and precision
(reproducibility of measurements). Statistical analysis is then performed to evaluate
significant differences.

The marginal fit of milled restorations is another critical parameter that is frequently evaluated.

A common methodology for this assessment is the replica technique:

Restoration Fabrication: A restoration is milled using the CAD/CAM system.

Replica Material Application: A low-viscosity silicone material is applied to the intaglio surface
of the restoration, which is then seated onto the master die.

Sectioning and Measurement: After the silicone has set, the restoration is removed, and the
silicone replica is carefully sectioned. The thickness of the silicone at predefined points along
the margin is then measured under a microscope to determine the marginal gap.

Visualizing the CEREC Workflow

The following diagrams, generated using the DOT language, illustrate the logical workflow of
the CEREC system.
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Caption: The streamlined workflow of the CEREC system, from patient to final restoration.
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Caption: Logical flow of the CEREC software's design phase.
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Conclusion

The CEREC CAD/CAM system has fundamentally transformed the field of restorative dentistry,
evolving from a pioneering concept to a sophisticated and indispensable technology.
Continuous innovation in intraoral scanning, software design, and milling technology has led to
significant improvements in the accuracy, speed, and range of clinical applications. For
researchers and professionals in dental material science and biomedical engineering, the
CEREC system represents a powerful platform for the development and evaluation of new
restorative materials and digital dental technologies. As the technology continues to advance,
particularly with the integration of artificial intelligence and cloud-based platforms, the potential
for further enhancements in efficiency, accuracy, and patient outcomes remains vast.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Marginal and internal fit of nano-composite CAD/CAM restorations [rde.ac]

2. mdpi.com [mdpi.com]

3. View of In Vitro Evaluation of the Effect of Scanning Strategy on the Accuracy of Intraoral
Scanners | Galen Medical Journal [journals.salviapub.com]

e 4. dralanatlas.com [dralanatlas.com]
e 5. dentsplysirona.com [dentsplysirona.com]

e 6. Comparing the accuracy of six intraoral scanners on prepared teeth and effect of scanning
sequence - PMC [pmc.ncbi.nim.nih.gov]

¢ 7. In Vitro Evaluation of the Effect of Scanning Strategy on the Accuracy of Intraoral
Scanners | Galen Medical Journal [journals.salviapub.com]

¢ 8. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [The Evolution of CEREC CAD/CAM Technology: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177376/docs#the-evolution-of-cerec-cad-cam-
technology-a-technical-guide]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1177376/docs?utm_src=pdf-body#the-evolution-of-cerec-cad-cam-technology-a-technical-guide
https://www.benchchem.com/product/b1177376/docs?utm_src=pdf-body#the-evolution-of-cerec-cad-cam-technology-a-technical-guide
https://www.benchchem.com/product/b1177376?utm_src=pdf-custom-synthesis#bc-rfq
https://rde.ac/journal/view.php?doi=10.5395/rde.2016.41.1.37
https://www.mdpi.com/2079-4983/15/12/359
https://journals.salviapub.com/index.php/gmj/article/view/3748/3143
https://journals.salviapub.com/index.php/gmj/article/view/3748/3143
https://dralanatlas.com/wp-content/uploads/2020/06/Factors-Affecting-the-Marginal-Fit-of-CAD-CAM-Factors-Affecting-the-Marginal-Fit-of-CAD-CAM-Restorations-and-Concepts-to-Improve-Outcomes-.pdf
https://www.dentsplysirona.com/content/dam/flagship/en/explore/digital-impression/documents/DIM-Document-Primescan-clinical-studies-overview-EN.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7604233/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7604233/
https://journals.salviapub.com/index.php/gmj/article/view/3748
https://journals.salviapub.com/index.php/gmj/article/view/3748
https://www.researchgate.net/publication/383617089_Evaluation_of_the_accuracy_of_different_digital_scanning_systems_and_intraoral_scanning_strategies_An_in_vitro_study
https://www.benchchem.com/product/b1177376/docs#the-evolution-of-cerec-cad-cam-technology-a-technical-guide
https://www.benchchem.com/product/b1177376/docs#the-evolution-of-cerec-cad-cam-technology-a-technical-guide
https://www.benchchem.com/product/b1177376/docs#the-evolution-of-cerec-cad-cam-technology-a-technical-guide
https://www.benchchem.com/product/b1177376/docs#the-evolution-of-cerec-cad-cam-technology-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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